Cas no 903903-26-4 (Pentanedinitrile, radical ion(1-) (9CI))

• Product Name: Pentanedinitrile, radical ion(1-) (9CI)
• CAS No: 903903-26-4
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 796813
• PubChem ID: 10994
• Update Time: 2025-04-19

Pentanedinitrile, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, radical ion(1-) (9CI)
• GLUTARONITRILE
• D95363
• AI3-07024
• WLN: NC3CN
• 4-02-00-01941 (Beilstein Handbook Reference)
• FT-0626736
• PENTANEDINITRILE
• F0001-1431
• NSC 3807
• 01ZI68F3CQ
• GLUTARONITRILE [MI]
• InChI=1/C5H6N2/c6-4-2-1-3-5-7/h1-3H
• NS00033078
• Pyrotartaric acid nitrile
• G0072
• 1,3-Trimethylenedinitrile
• 544-13-8
• BRN 1738385
• EINECS 208-861-6
• Q3059923
• Glutaric acid dinitrile
• A830168
• UNII-01ZI68F3CQ
• NSC-3807
• 903903-26-4
• EN300-300474
• MFCD00001970
• 1,3-Dicyanopropane
• Trimethylene dicyanide
• AKOS000156040
• Glutaric dinitrile
• Glutaronitrle
• FT-0657164
• Glutarodinitrile
• A843532
• Glutaronitrile, 99%
• DTXSID6060266
• NSC3807

• Inchi： 1S/C5H6N2/c6-4-2-1-3-5-7/h1-3H2
• InChI Key： ZTOMUSMDRMJOTH-UHFFFAOYSA-N
• SMILES： N#CCCCC#N

Computed Properties

• Exact Mass: 94.053098200g/mol
• Monoisotopic Mass: 94.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles